N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide

• IUPAC Name: N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C20H20N2O/c1-16-6-4-7-17(14-16)10-11-21-20(23)18-8-5-9-19(15-18)22-12-2-3-13-22/h2-9,12-15H,10-11H2,1H3,(H,21,23)
• InChI Key: LLSZZVVONOMCPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCNC(=O)C2=CC(=CC=C2)N3C=CC=C3
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide, also known as MPEP, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1997 by a team of researchers led by David Johnson at Pfizer, and since then, it has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide acts as a selective antagonist of the mGluR5 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. By blocking the activation of mGluR5, N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide reduces the release of glutamate, a neurotransmitter that is involved in various physiological and pathological processes such as learning and memory, pain perception, and neurodegeneration.
Biochemical and Physiological Effects
N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide has been shown to have a range of biochemical and physiological effects, including reducing anxiety and depression-like behaviors in animal models, improving cognitive function in Alzheimer's and Parkinson's disease models, reducing drug-seeking behavior in addiction models, and reducing neuroinflammation and oxidative stress in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide in lab experiments is its high selectivity for mGluR5, which allows researchers to specifically target this receptor without affecting other glutamate receptors. However, one limitation of using N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for research on N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide, including:
1. Developing more potent and selective mGluR5 antagonists for therapeutic use.
2. Investigating the potential of N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide and other mGluR5 antagonists as neuroprotective agents in neurodegenerative diseases.
3. Studying the role of mGluR5 in the development and maintenance of drug addiction and exploring the potential of mGluR5 antagonists as anti-addiction agents.
4. Investigating the potential of N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide and other mGluR5 antagonists as anti-inflammatory and antioxidant agents in various neurological disorders.
5. Exploring the potential of N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide and other mGluR5 antagonists as cognitive enhancers in healthy individuals and in the treatment of cognitive deficits in various neurological disorders.

Synthesis Methods

The synthesis of N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide involves a multi-step process that starts with the reaction of 3-methylbenzylamine with 3-bromobenzoyl chloride to form 3-(3-methylphenyl)-3-oxopropanenitrile. This intermediate is then reacted with 1,2-diaminopropane to form the pyrrole ring, followed by the introduction of the benzamide group using benzoyl chloride. The final step involves the reduction of the nitrile group to the amine using lithium aluminum hydride.

Scientific Research Applications

N-[2-(3-methylphenyl)ethyl]-3-pyrrol-1-ylbenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used as a research tool to study the role of mGluR5 in various physiological and pathological processes.